Cas no 2470436-63-4 (3-chloro-4-(difluoromethyl)phenylmethanol)

3-Chloro-4-(difluoromethyl)phenylmethanol is a versatile fluorinated aromatic alcohol with significant utility in organic synthesis and pharmaceutical intermediates. Its key structural features—a chloro substituent and a difluoromethyl group—enhance its reactivity and stability, making it valuable for constructing complex molecules. The hydroxyl group provides a functional handle for further derivatization, enabling applications in agrochemicals, medicinal chemistry, and specialty materials. The difluoromethyl moiety contributes to improved metabolic stability and lipophilicity in derived compounds. This compound is particularly useful in cross-coupling reactions and as a precursor for bioactive molecules, offering a balance of reactivity and selectivity for advanced synthetic applications.
3-chloro-4-(difluoromethyl)phenylmethanol structure
2470436-63-4 structure
Product Name:3-chloro-4-(difluoromethyl)phenylmethanol
CAS No:2470436-63-4
MF:C8H7ClF2O
MW:192.590388536453
MDL:MFCD32264803
CID:5670139
PubChem ID:155822883
Update Time:2025-05-22

3-chloro-4-(difluoromethyl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

    • 2470436-63-4
    • [3-Chloro-4-(difluoromethyl)phenyl]methanol
    • EN300-27082436
    • Benzenemethanol, 3-chloro-4-(difluoromethyl)-
    • 3-chloro-4-(difluoromethyl)phenylmethanol
    • MDL: MFCD32264803
    • Inchi: 1S/C8H7ClF2O/c9-7-3-5(4-12)1-2-6(7)8(10)11/h1-3,8,12H,4H2
    • InChI Key: VWEJBNQZKWAANO-UHFFFAOYSA-N
    • SMILES: ClC1C=C(CO)C=CC=1C(F)F

Computed Properties

  • Exact Mass: 192.0153489g/mol
  • Monoisotopic Mass: 192.0153489g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.345±0.06 g/cm3(Predicted)
  • Boiling Point: 263.3±35.0 °C(Predicted)
  • pka: 13.82±0.10(Predicted)

3-chloro-4-(difluoromethyl)phenylmethanol Pricemore >>

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Additional information on 3-chloro-4-(difluoromethyl)phenylmethanol

Comprehensive Analysis of 3-Chloro-4-(Difluoromethyl)Phenylmethanol (CAS No. 2470436-63-4): Properties, Applications, and Industry Trends

3-Chloro-4-(difluoromethyl)phenylmethanol (CAS No. 2470436-63-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both chloro and difluoromethyl substituents on the phenyl ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its potential in designing novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

The compound’s molecular formula and structural properties have been extensively characterized using advanced techniques like NMR spectroscopy and mass spectrometry. Researchers are particularly interested in its stereochemistry, as the hydroxyl group offers a chiral center for asymmetric synthesis. This aligns with the growing demand for enantioselective catalysts in green chemistry—a topic frequently searched in AI-driven drug discovery platforms and academic databases.

In agrochemical applications, 3-chloro-4-(difluoromethyl)phenylmethanol serves as a precursor for herbicides and fungicides. Its difluoromethyl group is known to improve metabolic stability, a key consideration in crop protection formulations. Industry reports suggest that derivatives of this compound could address challenges like pesticide resistance, a hot topic in sustainable agriculture forums and SEO-optimized agricultural blogs.

From a commercial perspective, the compound’s CAS No. 2470436-63-4 is often queried in chemical procurement databases, reflecting its niche but growing market. Suppliers emphasize its high purity (>98%) and compatibility with Grignard reactions and cross-coupling methodologies, which are frequently discussed in organic synthesis communities. Environmental concerns also drive interest in its biodegradability profile, a trending subtopic in ESG (Environmental, Social, and Governance)-focused research.

Future directions for 3-chloro-4-(difluoromethyl)phenylmethanol include exploring its role in metal-organic frameworks (MOFs) and photocatalysis, areas dominating recent scientific literature. As AI-assisted molecular design tools advance, this compound’s versatility positions it as a candidate for virtual screening in drug development pipelines. Its patent landscape is another area of interest, with queries rising in intellectual property databases.

In conclusion, CAS No. 2470436-63-4 represents a convergence of innovation in synthetic chemistry and applied sciences. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—make it a compound worth monitoring in both academic and industrial settings. As researchers continue to uncover its potential, this molecule is poised to contribute to breakthroughs aligned with global priorities like green chemistry and precision agriculture.

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